Cas no 428473-45-4 (Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate)

• Product Name: Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• CAS No: 428473-45-4
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• MDL: MFCD02604825
• CID: 1085887
• PubChem ID: 882992
• Update Time: 2025-05-23

Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• AKOS BB-3571
• methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate(SALTDATA: FREE)
• 3-(3-FORMYL-2,5-DIMETHYL-1H-PYRROL-1-YL)-BENZOIC ACID METHYL ESTER
• ASISCHEM R27698
• BENZOIC ACID, 3-(3-FORMYL-2,5-DIMETHYL-1H-PYRROL-1-YL)-, METHYL ESTER
• CHEMBRDG-BB 6463400
• AKOS000113726
• methyl 3-(3-formyl-2,5-dimethylpyrrol-1-yl)benzoate
• SMR000269257
• MLS000680988
• 3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid methyl ester
• 428473-45-4
• MFCD02604825
• SR-01000235191-1
• DTXSID80358258
• STK201252
• SB63001
• Methyl3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• CS-0327359
• G30484
• EN300-23220142
• HMS2584B22
• DB-188167
• Z57349042
• CHEMBL1303132
• BS-37529
• SR-01000235191

• MDL： MFCD02604825
• Inchi： 1S/C15H15NO3/c1-10-7-13(9-17)11(2)16(10)14-6-4-5-12(8-14)15(18)19-3/h4-9H,1-3H3
• InChI Key： KWYZOIKSORDZTG-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC=C(C(=O)OC)C=2)C=1C

Computed Properties

• Exact Mass: 257.10500
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• PSA: 48.30000
• LogP: 2.69320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate

Recent Advances in the Study of Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate (CAS: 428473-45-4)

Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate (CAS: 428473-45-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutics targeting a range of diseases, including cancer, inflammation, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

One of the most significant advancements in the study of Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate is its role in the synthesis of pyrrole-based inhibitors. Researchers have demonstrated that this compound can be efficiently modified to produce derivatives with potent inhibitory effects on specific enzymes, such as kinases and proteases. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrrole-amide derivatives using Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate as a starting material. These derivatives exhibited promising activity against cancer cell lines, with IC50 values in the low micromolar range.

In addition to its applications in cancer research, Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has also been investigated for its anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology explored the compound's ability to modulate the production of pro-inflammatory cytokines in vitro. The results indicated that certain derivatives of this compound could significantly reduce the levels of TNF-α and IL-6, suggesting potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient functionalization of this compound, leading to the development of new analogs with improved pharmacokinetic properties. For example, a study in Organic Letters detailed a novel one-pot synthesis of pyrrole-carboxylate hybrids using this compound, which demonstrated enhanced bioavailability and metabolic stability compared to earlier analogs.

Despite these promising developments, challenges remain in the optimization of Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate-based therapeutics. Issues such as off-target effects and toxicity profiles need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable candidate for future drug discovery efforts. Ongoing research is expected to uncover additional applications and refine its therapeutic potential.

In conclusion, Methyl 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoate (CAS: 428473-45-4) continues to be a compound of significant interest in the field of medicinal chemistry. Its role as a versatile intermediate and its promising biological activities underscore its potential for the development of novel therapeutics. Future studies will likely focus on optimizing its derivatives and exploring new therapeutic targets, paving the way for innovative treatments in various disease areas.